Cas no 104109-37-7 (11(α)-Methoxysaikosaponin F)
11(α)-Methoxysaikosaponin F structure
Product Name:11(α)-Methoxysaikosaponin F
CAS No:104109-37-7
MF:C49H82O18
MW:959.1646
CID:2003449
Update Time:2025-09-23
11(α)-Methoxysaikosaponin F Chemical and Physical Properties
Names and Identifiers
-
- 11(α)-methoxysaikosaponin F
- (3beta,11alpha,16beta)-16,28-Dihydroxy-11-methoxyolean-12-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1→4)-O-[beta-D-glucopyranosyl-(1→6)]-beta-D-glucopyranoside
- 11alpha-Methoxysaikosaponin f
- 2-[4,5-Dihydroxy-6-[[8-hydroxy-8a-(hydroxymethyl)-14-methoxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4
- 11(
- A)-methoxysaikosaponin F
- 11(α)-Methoxysaikosaponin F
-
- Inchi: 1S/C49H82O18/c1-22-31(53)33(55)37(59)42(63-22)67-39-27(20-62-41-36(58)34(56)32(54)26(19-50)64-41)65-43(38(60)35(39)57)66-30-11-12-46(6)28(45(30,4)5)10-13-47(7)40(46)25(61-9)16-23-24-17-44(2,3)14-15-49(24,21-51)29(52)18-48(23,47)8/h16,22,24-43,50-60H,10-15,17-21H2,1-9H3/t22-,24-,25+,26+,27+,28-,29-,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41+,42-,43-,46-,47+,48+,49+/m0/s1
- InChI Key: QUBQEHLOFWDOPC-OZRHACRWSA-N
- SMILES: O(C([H])([H])[H])[C@]1([H])C([H])=C2[C@]3([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])O[H])[C@]([H])(C([H])([H])[C@@]2(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]21[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 67
- Rotatable Bond Count: 10
- Complexity: 1780
- XLogP3: 1.5
- Topological Polar Surface Area: 287
Experimental Properties
- Color/Form: Powder
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.016 g/l) (25 º C),
11(α)-Methoxysaikosaponin F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4215-1mg |
11(α)-Methoxysaikosaponin F |
104109-37-7 | 99.51% | 1mg |
¥2240 | 2024-04-21 | |
| MedChemExpress | HY-N4215-5mg |
11(α)-Methoxysaikosaponin F |
104109-37-7 | 99.51% | 5mg |
¥5600 | 2024-04-21 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3916-5mg |
11(α)-methoxysaikosaponin F |
104109-37-7 | 98% | 5mg |
$290 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M52710-10mg |
N/A |
104109-37-7 | 10mg |
¥4372.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M52710-5mg |
N/A |
104109-37-7 | 5mg |
¥2600.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1186-1 mg |
11alpha-Methoxysaikosaponin F |
104109-37-7 | 1mg |
¥4445.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1186-5 mg |
11alpha-Methoxysaikosaponin F |
104109-37-7 | 5mg |
¥10835.00 | 2022-03-01 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54336-1mg |
11(α)-Methoxysaikosaponin F |
104109-37-7 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54336-5mg |
11(α)-Methoxysaikosaponin F |
104109-37-7 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1838-10mg |
11(α)-Methoxysaikosaponin F |
104109-37-7 | HPLC≥98% | 10mg |
¥3300元 | 2023-09-15 |
11(α)-Methoxysaikosaponin F Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
104109-37-7 (11(α)-Methoxysaikosaponin F) Related Products
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